Cas no 22371-34-2 (rac-1-Anthracen-2-yl-ethanol)

• Product Name: rac-1-Anthracen-2-yl-ethanol
• CAS No: 22371-34-2
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 250777
• PubChem ID: 4143652
• Update Time: 2025-07-02

rac-1-Anthracen-2-yl-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(Anthracen-2-yl)ethanol
• rac-1-Anthracen-2-yl-ethanol
• 1-anthracen-2-ylethanol
• 2-Anthracenemethanol, a-methyl-
• (+-)-1-<2>Anthryl-aethan-1-ol
• 1-(2-ANTHRYL)ETHANOL
• 1-[2]Anthryl-aethanol
• 2-(1-Hydroxyethyl)-anthracen
• 2-<1-Hydroxy-aethyl>-anthracen
• 22371-34-2
• 1-ANTHRACEN-2-YL-ETHANOL
• 1-(ANTHRACEN-2-YL)ETHAN-1-OL
• FT-0662241
• 2-(a-hydroxyethyl)anthracene
• AKOS016012275
• SCHEMBL10785006
• DTXSID30399858
• DB-311183

• MDL： MFCD00229186
• Inchi： 1S/C16H14O/c1-11(17)12-6-7-15-9-13-4-2-3-5-14(13)10-16(15)8-12/h2-11,17H,1H3
• InChI Key： YVHJEBTVAVRWIP-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC2C=C3C=CC=CC3=CC=2C=1

Computed Properties

• Exact Mass: 222.10400
• Monoisotopic Mass: 222.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.177
• Melting Point: 162-163°C
• Boiling Point: 417.3°C at 760 mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.7
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Stability/Shelf Life: Prone to polymerize, store in that dark at -20°C.
• PSA: 20.23000
• LogP: 4.04630

rac-1-Anthracen-2-yl-ethanol Security Information

• Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on rac-1-Anthracen-2-yl-ethanol

Comprehensive Overview of rac-1-Anthracen-2-yl-ethanol (CAS No. 22371-34-2): Properties, Applications, and Industry Insights

rac-1-Anthracen-2-yl-ethanol (CAS No. 22371-34-2) is a chiral organic compound featuring an anthracene backbone with a hydroxyl-functionalized ethyl group at the 2-position. This structurally unique molecule has garnered significant attention in pharmaceutical research, material science, and asymmetric synthesis due to its stereochemical versatility and fluorescence properties. The "rac-" prefix indicates its racemic form, making it a valuable reference standard for enantiomeric resolution studies.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like rac-1-Anthracen-2-yl-ethanol. Search engine analytics reveal frequent queries about its "synthetic pathways", "chiral separation methods", and "photophysical behavior" – reflecting industry demand for detailed technical profiles. Its anthracene moiety contributes to π-conjugation, enabling applications in organic electronics and fluorescence probes, particularly in bioimaging research where users often search for "anthracene derivatives for cell labeling".

The compound's thermal stability (decomposition point >200°C) and moderate solubility in polar aprotic solvents make it suitable for high-temperature reactions – a feature frequently queried in catalysis forums. Advanced purification techniques like preparative HPLC or chiral column chromatography are typically employed to isolate enantiomers, addressing another common search term: "how to resolve rac-1-Anthracen-2-yl-ethanol". Patent literature suggests growing use in OLED intermediates and liquid crystal formulations, aligning with the surge in "organic semiconductor materials" searches.

From a regulatory perspective, rac-1-Anthracen-2-yl-ethanol requires standard laboratory precautions but avoids classification under stringent hazard categories. This positions it favorably compared to restricted anthracene derivatives, answering the frequent query "is CAS 22371-34-2 regulated?". Analytical characterization typically combines NMR (notable singlet at δ 7.8-8.5 ppm for aromatic protons), mass spectrometry (expected m/z 236 for M⁺), and polarimetry for enantiomeric excess determination.

Emerging applications leverage its radical scavenging potential in polymer stabilization – a hot topic in "advanced material preservation" discussions. The compound's redox-active nature also makes it relevant to energy storage research, particularly in queries about "organic electrode materials". Suppliers often highlight its utility as a building block for polycyclic aromatic hydrocarbon (PAH) derivatives, catering to synthetic chemists searching for "functionalized anthracene precursors".

Quality specifications for CAS 22371-34-2 typically require ≥95% purity (HPLC), with strict control of isomeric impurities – a critical parameter for researchers investigating "structure-property relationships in PAHs". Storage recommendations (2-8°C under inert atmosphere) address another common user concern about "anthracene derivative stability". The compound's logP value (~3.2) and hydrogen bonding capacity make it particularly interesting for QSAR studies, a trending topic in computational chemistry circles.

In conclusion, rac-1-Anthracen-2-yl-ethanol represents a multifaceted compound bridging traditional organic chemistry with modern material science applications. Its balanced lipophilicity, structural rigidity, and ease of derivatization continue to inspire innovative applications, from molecular sensors to specialty polymers. As research into smart materials and sustainable chemistry accelerates, this anthracene derivative remains poised to address evolving industrial and academic needs.